N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide

• Molecular Formula: C21H23F3N2O3
• Molecular Weight: 408.4 g/mol
• IUPAC Name: N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide
• InChI: InChI=1S/C21H23F3N2O3/c1-2-11-29-17-6-3-15(4-7-17)20(27)25-18-14-16(21(22,23)24)5-8-19(18)26-9-12-28-13-10-26/h3-8,14H,2,9-13H2,1H3,(H,25,27)
• InChI Key: IPWSAOWOOSYBHV-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)N3CCOCC3

Description

N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a synthetic compound that is commonly used in laboratory experiments to study the biochemical and physiological effects of various drugs and compounds.

Mechanism of Action

The mechanism of action of N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide is not fully understood, but it is believed to act as a neurotoxin by targeting and destroying dopamine-producing neurons in the brain. This results in a decrease in dopamine levels, which can lead to the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide has been shown to have a number of biochemical and physiological effects in laboratory experiments. These include changes in dopamine levels, alterations in brain function, and changes in motor function.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide in laboratory experiments is its ability to mimic the symptoms of Parkinson's disease in animal models. This makes it a valuable tool for studying the disease and developing new treatments. However, there are also some limitations to using N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide in laboratory experiments. These include the potential for toxicity and the need for careful handling and disposal of the compound.

Future Directions

There are a number of potential future directions for research involving N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide. These include the development of new treatments for Parkinson's disease, the study of the effects of N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide on other neurological disorders, and the exploration of new applications for the compound in scientific research.
In conclusion, N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide is a valuable tool for scientific research, particularly in the study of Parkinson's disease. While there are some limitations to its use, the potential benefits of using N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide in laboratory experiments are significant, and there are many exciting future directions for research involving this compound.

Synthesis Methods

N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide is synthesized through a multi-step process that involves the reaction of various chemicals and reagents. The exact synthesis method for N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide may vary depending on the laboratory and the specific application for which the compound is being used.

Scientific Research Applications

N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide has a wide range of potential applications in scientific research. One of the most common uses of N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide is in the study of Parkinson's disease. N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-4-propoxybenzamide has been shown to cause symptoms similar to Parkinson's disease in animal models, making it a valuable tool for studying the disease and developing new treatments.